1-Propanamine, 3-methoxy-, hydrochloride
Overview
Description
1-Propanamine, 3-methoxy-, also known as 3-Methoxypropylamine, is a chemical compound with the formula C4H11NO . It has a molecular weight of 89.1362 .
Molecular Structure Analysis
The molecular structure of 1-Propanamine, 3-methoxy- can be represented by the InChI string: InChI=1S/C4H11NO/c1-6-4-2-3-5/h2-5H2,1H3 . The corresponding InChIKey is FAXDZWQIWUSWJH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Propanamine, 3-methoxy- include a molecular weight of 89.1362 . Unfortunately, specific details such as melting point, boiling point, and solubility are not available from the sources I have access to.Scientific Research Applications
Synthesis and Antibacterial Activity
Research has shown the potential of 1-Propanamine, 3-methoxy-, hydrochloride derivatives in the field of medicinal chemistry. For instance, the synthesis of 3-(4-fluorophenyl)-3-(4-methoxyphenyl)-1-propanarylamines, followed by the production of their oxalates and hydrochlorides, demonstrated high antibacterial activity. This underscores the compound's relevance in developing new antibacterial agents (Arutyunyan et al., 2017).
Chemical Analysis and Differentiation
In forensic science, 1-Propanamine, 3-methoxy-, hydrochloride derivatives have been analyzed to distinguish them from other closely related compounds. A study on 1-(3,4-methylenedioxyphenyl)-1-propanamines, which are regioisomers of the N-substituted 3,4-methylenedioxyamphetamines, developed analytical methods to differentiate these compounds, highlighting the compound's utility in forensic analysis (Deruiter et al., 1990).
Development of Central Analgesics
Another significant application involves the synthesis of tapentadol hydrochloride, a central analgesic, from 1-(3-methoxyphenyl)-1-propanone. This process includes several chemical reactions showcasing the compound's role in synthesizing complex molecules for therapeutic use (Li Yuhua, 2010).
Catalytic Studies
The compound has also been involved in catalytic studies, such as the synthesis and characterization of Mn(III)-Schiff Base-Dicyanamide Complexes. These studies investigate the effects of molecular structure on catalytic behavior, indicating the compound's application in catalysis and material science (Bermejo et al., 2017).
Safety and Hazards
1-Propanamine, 3-methoxy-, hydrochloride may pose certain hazards. It’s important to handle it with appropriate safety measures. It may cause serious eye irritation, respiratory irritation, and skin irritation . It’s also considered a poison by the intravenous route and can be irritating to skin, eyes, and mucous membranes . It’s a dangerous fire hazard when exposed to heat or flame and can react with oxidizing materials .
properties
IUPAC Name |
3-methoxypropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO.ClH/c1-6-4-2-3-5;/h2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXNIROADVJTKCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60502055 |
Source
|
| Record name | 3-Methoxypropan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60502055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Propanamine, 3-methoxy-, hydrochloride | |
CAS RN |
18600-41-4 |
Source
|
| Record name | 1-Propanamine, 3-methoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18600-41-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxypropan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60502055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Propanamine, 3-methoxy-, hydrochloride (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine](/img/structure/B1601627.png)
